Cas no 60373-76-4 (Droperidol EP Impurity C)

Droperidol EP Impurity C structure
Product Name:Droperidol EP Impurity C
CAS No:60373-76-4
Molecular Formula:C22H19ClFN3O2
Molecular Weight:411.856567621231
CID:1068976
Droperidol EP Impurity C Properties
Names and Identifiers
-
- Imp. C (EP): 1-[4-(4-Fluorophenyl)-4-oxo-butyl]-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)pyridinium Chloride
- 3-[1-[4-(4-fluorophenyl)-4-oxobutyl]pyridin-1-ium-4-yl]-1H-benzimidazol-2-one;chloride
- 1-[4-(4-Fluorophenyl)-4-oxo-butyl]-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)pyridinium Chloride
- CID 129318406
- Droperidol IMpurity C
- Droperidol Impurity 3(Droperidol EP Impurity C)
- Droperidol EP Impurity C
- 1-[4-(4-Fluorophenyl)-4-oxo-butyl]-
- 1-[4-(4-fluorophenyl)-4-oxobutyl]-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)pyridinium chloride
- Droperidol EP Impurity C as Chloride
- 1-[1-[4-(2-fluorophenyl)-4-oxobutyl]-1,2,3,6-tetrahydropyridin-4-yl]-1,3-dihydro-2H-benzimidazol-2-one,
- 1-(4-(4-Fluorophenyl)-4-oxobutyl)-4-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)pyridin-1-ium chloride (Droperidol Impurity)
-
- InChIKey: QNTOZKXLEFUDBT-UHFFFAOYSA-N
- Inchi: 1S/C22H18FN3O2.ClH/c23-17-9-7-16(8-10-17)21(27)6-3-13-25-14-11-18(12-15-25)26-20-5-2-1-4-19(20)24-22(26)28;/h1-2,4-5,7-12,14-15H,3,6,13H2;1H
- SMILES: [Cl-].FC1C=CC(=CC=1)C(CCC[N+]1C=CC(=CC=1)N1C(NC2C=CC=CC1=2)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 6
- Heavy Atom Count: 29
- Complexity: 556
- Topological Polar Surface Area: 53.3
Droperidol EP Impurity C Related Literature
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Qin Guo,Mark T. Bedford,Walter Fast Mol. BioSyst., 2011,7, 2286-2295
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Chung-Hung Hsieh,Randara Pulukkody,Marcetta Y. Darensbourg Chem. Commun., 2013,49, 9326-9328
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Annalise E. Maughan,Arnold A. Paecklar,James R. Neilson J. Mater. Chem. C, 2018,6, 12095-12104
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Xiaochen Fu,Matthew Sale,Bowen Ding,William Lewis,Debbie S. Silvester,Chris D. Ling,Deanna M. D'Alessandro CrystEngComm, 2022,24, 4599-4610
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E. K. Galanos,D. E. Petrakis,V. N. Stathopoulos,P. J. Pomonis,D. P. Labou,A. T. Sdoukos Phys. Chem. Chem. Phys., 2002,4, 3894-3901
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Chuanyong Zhang,Baozong Li,Yi Li,Mingliang Wang,Yonggang Yang New J. Chem., 2015,39, 8424-8429
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Zhipan Zhang,Liangti Qu,Gaoquan Shi J. Mater. Chem., 2003,13, 2858-2860
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Farnoosh Roohi,Maria Magdalena Titirici New J. Chem., 2008,32, 1409-1414
60373-76-4 (Droperidol EP Impurity C) Related Products
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